Cas no 1823366-39-7 (4-[(Oxan-2-yl)methyl]piperidine)

• Product Name: 4-[(Oxan-2-yl)methyl]piperidine
• CAS No: 1823366-39-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6160667
• PubChem ID: 126844618
• Update Time: 2025-10-31

4-[(Oxan-2-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(oxan-2-yl)methyl]piperidine
• 1823366-39-7
• EN300-1866488
• 4-[(Oxan-2-yl)methyl]piperidine

• Inchi： 1S/C11H21NO/c1-2-8-13-11(3-1)9-10-4-6-12-7-5-10/h10-12H,1-9H2
• InChI Key： ZIJGBATWHJXPOW-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC1CCNCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-[(Oxan-2-yl)methyl]piperidine

Comprehensive Overview of 4-[(Oxan-2-yl)methyl]piperidine (CAS No. 1823366-39-7): Properties, Applications, and Industry Insights

4-[(Oxan-2-yl)methyl]piperidine (CAS No. 1823366-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a piperidine ring with an oxane (tetrahydropyran) moiety, offering versatile reactivity and potential applications in drug discovery and material science. The CAS number 1823366-39-7 serves as a critical identifier for researchers sourcing this compound, ensuring precision in procurement and regulatory compliance.

In recent years, the demand for heterocyclic compounds like 4-[(Oxan-2-yl)methyl]piperidine has surged, driven by trends in small-molecule drug development and catalysis. Searches for "piperidine derivatives in medicinal chemistry" or "oxane-containing building blocks" reflect growing interest in such scaffolds. This compound’s balanced lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing bioavailability in drug candidates—a hot topic in AI-driven drug design discussions.

The synthesis of CAS 1823366-39-7 typically involves reductive amination or nucleophilic substitution strategies, with yields optimized through modern techniques like flow chemistry. Researchers frequently query "synthetic routes to N-substituted piperidines" or "green chemistry approaches for heterocycles," aligning with the industry’s push for sustainable methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound’s purity, a critical factor for high-throughput screening applications.

Beyond pharmaceuticals, 4-[(Oxan-2-yl)methyl]piperidine finds niche roles in agrochemicals and functional materials. Its stability under physiological conditions sparks exploration in prodrug formulations, while its modular structure supports catalyst ligand design. SEO trends reveal user curiosity about "piperidine-based corrosion inhibitors" and "oxane-modified polymers," highlighting cross-industry relevance. Regulatory databases list this compound as non-hazardous under standard handling protocols, though proper laboratory safety measures remain essential.

Future prospects for 1823366-39-7 include structure-activity relationship (SAR) studies and computational modeling integrations. As machine learning accelerates molecular property prediction, compounds like this gain traction in virtual screening libraries. The intersection of cheminformatics and fragment-based drug discovery further elevates its profile, addressing search queries like "best piperidine fragments for lead optimization."

In summary, 4-[(Oxan-2-yl)methyl]piperidine (CAS No. 1823366-39-7) exemplifies the innovation driving modern organic chemistry. Its dual functionality—bridging saturated heterocycles and ether linkages—positions it as a valuable tool for researchers tackling challenges from CNS drug delivery to smart material engineering. With evolving applications and robust search visibility around its IUPAC name and CAS registry, this compound remains a focal point for interdisciplinary advancement.